Cas no 914637-14-2 (4-Aminomethyl-5-methyl-2-(furan-2-yl)oxazole)

• Product Name: 4-Aminomethyl-5-methyl-2-(furan-2-yl)oxazole
• CAS No: 914637-14-2
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 1075346
• PubChem ID: 26967211
• Update Time: 2025-10-16

4-Aminomethyl-5-methyl-2-(furan-2-yl)oxazole Chemical and Physical Properties

Names and Identifiers

• 4-Aminomethyl-5-methyl-2-(furan-2-yl)oxazole
• 1-[2-(2-FURYL)-5-METHYL-1,3-OXAZOL-4-YL]METHYLAMINE
• TS-01476
• AKOS022300537
• [2-(furan-2-yl)-5-methyl-1,3-oxazol-4-yl]methanamine
• 914637-14-2

• MDL： MFCD08056291
• Inchi： 1S/C9H10N2O2/c1-6-7(5-10)11-9(13-6)8-3-2-4-12-8/h2-4H,5,10H2,1H3
• InChI Key： OOKUDEISCIWTNK-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CO2)=NC(CN)=C1C

Computed Properties

• Exact Mass: 178.074227566g/mol
• Monoisotopic Mass: 178.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 65.2Ų

Additional information on 4-Aminomethyl-5-methyl-2-(furan-2-yl)oxazole

Introduction to 4-Aminomethyl-5-methyl-2-(furan-2-yl)oxazole (CAS No. 914637-14-2) and Its Emerging Applications in Chemical Biology

The compound 4-Aminomethyl-5-methyl-2-(furan-2-yl)oxazole (CAS No. 914637-14-2) represents a structurally intriguing heterocyclic molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its unique scaffold, combining an oxazole ring with a furan moiety and an aminomethyl substituent, positions it as a versatile building block for the development of novel bioactive molecules. This introduction delves into the structural characteristics, synthetic pathways, and particularly the latest research applications of this compound.

The molecular structure of 4-Aminomethyl-5-methyl-2-(furan-2-yl)oxazole is characterized by a fused oxazole-furan system, which is known to exhibit significant biological activity due to its ability to interact with various biological targets. The presence of an aminomethyl group at the 4-position introduces a reactive site for further functionalization, enabling the synthesis of more complex derivatives. Additionally, the methyl group at the 5-position and the furan ring contribute to the compound's overall electronic properties, influencing its interactions with biological systems.

In terms of synthetic methodologies, 4-Aminomethyl-5-methyl-2-(furan-2-yl)oxazole can be synthesized through multi-step organic transformations involving cyclization reactions, nucleophilic substitutions, and condensation processes. Recent advances in synthetic chemistry have enabled more efficient and scalable production methods for this compound, making it more accessible for research purposes. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the furan moiety, while transition metal-catalyzed hydrogenation techniques have been utilized to achieve selective functionalization.

The biological significance of 4-Aminomethyl-5-methyl-2-(furan-2-yl)oxazole has been explored in several cutting-edge studies. One notable area of research involves its potential as an antimicrobial agent. Studies have demonstrated that oxazole-furan derivatives exhibit promising activity against Gram-positive bacteria by interfering with essential bacterial metabolic pathways. The aminomethyl group in particular has been identified as a key pharmacophore for binding to bacterial enzymes, thereby inhibiting their function.

Furthermore, investigations into the anticancer properties of this compound have shown encouraging results. The fused heterocyclic system is capable of inducing apoptosis in cancer cells by disrupting mitochondrial function and inhibiting key signaling pathways involved in cell proliferation. Preclinical studies have highlighted the compound's ability to selectively target cancer cells while sparing healthy tissues, suggesting its potential as a candidate for further development into an anticancer therapeutic.

Another emerging application of 4-Aminomethyl-5-methyl-2-(furan-2-yl)oxazole lies in its role as a scaffold for drug discovery programs targeting neurological disorders. The compound's ability to cross the blood-brain barrier has been exploited in designing potential treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. By modulating neurotransmitter activity and protecting against oxidative stress, this compound has shown promise in preclinical models as a potential therapeutic agent.

Recent advances in computational chemistry have also contributed to the understanding of how 4-Aminomethyl-5-methyl-2-(furan-2-yl)oxazole interacts with biological targets at the molecular level. Molecular docking studies have identified specific binding pockets on proteins relevant to various diseases, providing insights into how modifications to the molecule can enhance its bioactivity. These computational approaches are complemented by experimental validation through X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, which have confirmed the structural basis for observed biological effects.

The future prospects for 4-Aminomethyl-5-methyl-2-(furan-2-yl)oxazole are vast, with ongoing research exploring new synthetic strategies and expanding its therapeutic applications. Innovations in medicinal chemistry are expected to yield derivatives with improved pharmacokinetic properties and enhanced efficacy against a range of diseases. Collaborative efforts between academia and industry are likely to accelerate the translation of this promising compound from laboratory research into clinical use.

In conclusion, 4-Aminomethyl-5-methyl-2-(furan-2-yl)oxazole (CAS No. 914637-14-2) stands out as a structurally unique and biologically relevant molecule with significant potential in pharmaceutical development. Its versatility as a scaffold for drug design, coupled with recent advancements in synthetic and computational chemistry, positions it at the forefront of chemical biology research. As further studies continue to uncover its therapeutic applications, this compound is poised to make substantial contributions to medicine and human health.